Cas no 106327-33-7 (28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one)

• Product Name: 28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one
• CAS No: 106327-33-7
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 2002758
• PubChem ID: 85470159
• Update Time: 2025-04-21

28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one Chemical and Physical Properties

Names and Identifiers

• 28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one
• 6-Hydroxy-3-oxo-20(29)-lupen-28-oic acid
• 106327-33-7
• AKOS040736388

• Inchi： 1S/C30H46O4/c1-17(2)18-10-13-30(25(33)34)15-14-28(6)19(23(18)30)8-9-21-27(5)12-11-22(32)26(3,4)24(27)20(31)16-29(21,28)7/h18-21,23-24,31H,1,8-16H2,2-7H3,(H,33,34)
• InChI Key： FIADIPXEFYWJQV-UHFFFAOYSA-N
• SMILES： CC(C1C2C(C(=O)O)(CCC3(C4(C(C5(C(C(C4)O)C(C)(C)C(=O)CC5)C)CCC32)C)C)CC1)=C

Computed Properties

• Exact Mass: 470.33960994Da
• Monoisotopic Mass: 470.33960994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 936
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids